Cas no 1864176-62-4 (3-[(1-Ethylcyclobutyl)methyl]piperidine)

3-[(1-Ethylcyclobutyl)methyl]piperidine is a specialized organic compound featuring a piperidine core substituted with a (1-ethylcyclobutyl)methyl group. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its cyclobutyl-ethyl moiety enhances rigidity and lipophilicity, which can influence binding affinity and metabolic stability in drug development. The piperidine ring offers a versatile scaffold for further functionalization, enabling applications in bioactive molecule design. Suitable for research and industrial use, this compound is characterized by its high purity and consistent performance, supporting precise synthetic workflows. Proper handling under inert conditions is recommended due to potential sensitivity.
3-[(1-Ethylcyclobutyl)methyl]piperidine structure
1864176-62-4 structure
Product Name:3-[(1-Ethylcyclobutyl)methyl]piperidine
CAS No:1864176-62-4
MF:C12H23N
MW:181.31772351265
CID:6279821
PubChem ID:130601833
Update Time:2025-10-23

3-[(1-Ethylcyclobutyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

    • EN300-1850912
    • 1864176-62-4
    • 3-[(1-ethylcyclobutyl)methyl]piperidine
    • 3-[(1-Ethylcyclobutyl)methyl]piperidine
    • Inchi: 1S/C12H23N/c1-2-12(6-4-7-12)9-11-5-3-8-13-10-11/h11,13H,2-10H2,1H3
    • InChI Key: XNFAUHNDEQGCAA-UHFFFAOYSA-N
    • SMILES: N1CCCC(C1)CC1(CC)CCC1

Computed Properties

  • Exact Mass: 181.183049738g/mol
  • Monoisotopic Mass: 181.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12Ų

3-[(1-Ethylcyclobutyl)methyl]piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1850912-0.05g
3-[(1-ethylcyclobutyl)methyl]piperidine
1864176-62-4
0.05g
$948.0 2023-09-19
Enamine
EN300-1850912-0.1g
3-[(1-ethylcyclobutyl)methyl]piperidine
1864176-62-4
0.1g
$993.0 2023-09-19
Enamine
EN300-1850912-0.25g
3-[(1-ethylcyclobutyl)methyl]piperidine
1864176-62-4
0.25g
$1038.0 2023-09-19
Enamine
EN300-1850912-0.5g
3-[(1-ethylcyclobutyl)methyl]piperidine
1864176-62-4
0.5g
$1084.0 2023-09-19
Enamine
EN300-1850912-1.0g
3-[(1-ethylcyclobutyl)methyl]piperidine
1864176-62-4
1g
$1929.0 2023-06-01
Enamine
EN300-1850912-2.5g
3-[(1-ethylcyclobutyl)methyl]piperidine
1864176-62-4
2.5g
$2211.0 2023-09-19
Enamine
EN300-1850912-5.0g
3-[(1-ethylcyclobutyl)methyl]piperidine
1864176-62-4
5g
$5594.0 2023-06-01
Enamine
EN300-1850912-10.0g
3-[(1-ethylcyclobutyl)methyl]piperidine
1864176-62-4
10g
$8295.0 2023-06-01
Enamine
EN300-1850912-1g
3-[(1-ethylcyclobutyl)methyl]piperidine
1864176-62-4
1g
$1129.0 2023-09-19
Enamine
EN300-1850912-5g
3-[(1-ethylcyclobutyl)methyl]piperidine
1864176-62-4
5g
$3273.0 2023-09-19

Additional information on 3-[(1-Ethylcyclobutyl)methyl]piperidine

Research Briefing on 3-[(1-Ethylcyclobutyl)methyl]piperidine (CAS: 1864176-62-4) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the growing interest in novel small molecules with potential therapeutic applications. Among these, 3-[(1-Ethylcyclobutyl)methyl]piperidine (CAS: 1864176-62-4) has emerged as a compound of significant interest due to its unique structural properties and pharmacological potential. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound 3-[(1-Ethylcyclobutyl)methyl]piperidine belongs to a class of piperidine derivatives, which are widely recognized for their role in medicinal chemistry. Piperidine scaffolds are frequently utilized in the design of bioactive molecules due to their versatility and ability to interact with various biological targets. The ethylcyclobutyl substitution in this particular derivative introduces steric and electronic modifications that may enhance its binding affinity and selectivity toward specific receptors or enzymes.

Recent synthetic studies have explored efficient routes to produce 3-[(1-Ethylcyclobutyl)methyl]piperidine with high purity and yield. One notable approach involves the alkylation of a piperidine precursor with a cyclobutylmethyl halide, followed by further functionalization to introduce the ethyl group. Optimization of reaction conditions, such as solvent choice and catalyst use, has been critical in achieving scalable synthesis. These advancements are essential for enabling further pharmacological evaluation and potential large-scale production.

Preliminary biological evaluations of 3-[(1-Ethylcyclobutyl)methyl]piperidine have demonstrated promising activity in central nervous system (CNS) targets. In vitro assays indicate moderate affinity for sigma-1 and sigma-2 receptors, which are implicated in neuropsychiatric disorders and neurodegenerative diseases. Additionally, molecular docking studies suggest potential interactions with other CNS-related proteins, though further validation is required to confirm these findings. These early results position the compound as a candidate for further development in neurological therapeutics.

Beyond its CNS activity, 3-[(1-Ethylcyclobutyl)methyl]piperidine has also been investigated for its potential role in oncology. Recent studies have explored its ability to modulate cellular pathways involved in apoptosis and cell cycle regulation. While the exact mechanisms remain under investigation, initial data suggest that the compound may exhibit selective cytotoxicity against certain cancer cell lines. These findings warrant deeper exploration into its pharmacokinetic and pharmacodynamic properties.

In conclusion, 3-[(1-Ethylcyclobutyl)methyl]piperidine (CAS: 1864176-62-4) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Current research underscores its relevance in CNS and oncology applications, though further studies are needed to fully elucidate its mechanisms and optimize its pharmacological profile. Continued investigation into its synthesis, structure-activity relationships, and biological effects will be critical for advancing this compound toward preclinical development.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen